Cas no 1417570-04-7 ({3-(2,4-Dimethylphenoxy)methyl-phenyl}amine Hydrochloride)

• Product name: {3-(2,4-Dimethylphenoxy)methyl-phenyl}amine Hydrochloride
• CAS No: 1417570-04-7
• MF: C₁₅H₁₈ClNO
• MW: 263.762523174286
• MDL: MFCD22421976
• CID: 4699356

{3-(2,4-Dimethylphenoxy)methyl-phenyl}amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-((2,4-Dimethylphenoxy)methyl)aniline hydrochloride
• (3-[(2,4-Dimethylphenoxy)methyl]phenyl)amine hydrochloride
• {3-[(2,4-dimethylphenoxy)methyl]phenyl}amine hydrochloride
• {3-(2,4-Dimethylphenoxy)methyl-phenyl}amine Hydrochloride

• MDL： MFCD22421976
• Inchi： 1S/C15H17NO.ClH/c1-11-6-7-15(12(2)8-11)17-10-13-4-3-5-14(16)9-13;/h3-9H,10,16H2,1-2H3;1H
• InChI Key： SRXARHVXOHSDEQ-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=C(C=1)N)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 231
• Topological Polar Surface Area: 35.2

Additional information on {3-(2,4-Dimethylphenoxy)methyl-phenyl}amine Hydrochloride

Comprehensive Overview of {3-(2,4-Dimethylphenoxy)methyl-phenyl}amine Hydrochloride (CAS No. 1417570-04-7)

{3-(2,4-Dimethylphenoxy)methyl-phenyl}amine Hydrochloride (CAS No. 1417570-04-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This hydrochloride salt derivative features a phenoxy-methyl-phenylamine backbone, which is further substituted with 2,4-dimethylphenoxy groups, enhancing its reactivity and solubility in various solvents. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including potential candidates for central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's molecular structure, characterized by its aromatic ether and amine hydrochloride functionalities, makes it a versatile building block in medicinal chemistry. Recent studies highlight its utility in designing targeted drug delivery systems, a hot topic in modern pharmacology. With the growing demand for precision medicine, {3-(2,4-Dimethylphenoxy)methyl-phenyl}amine Hydrochloride is being explored for its ability to modulate specific biological pathways, such as neurotransmitter regulation and receptor binding.

In the context of green chemistry and sustainable synthesis, this compound aligns with the industry's shift toward eco-friendly intermediates. Its optimized synthesis routes reduce waste and energy consumption, addressing the global push for environmentally responsible manufacturing. Additionally, its stability under physiological conditions makes it a candidate for in vivo studies, further driving its relevance in preclinical research.

From a commercial perspective, CAS No. 1417570-04-7 is increasingly listed in catalogs of high-purity biochemicals, catering to academic and industrial labs. Its applications extend to analytical standards and reference materials, particularly in LC-MS and HPLC methodologies. As the demand for custom synthesis services grows, this compound's modular structure offers flexibility for derivatization, meeting diverse research needs.

Safety and handling protocols for {3-(2,4-Dimethylphenoxy)methyl-phenyl}amine Hydrochloride adhere to standard laboratory practices, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under current regulations, its handling requires caution due to its amine hydrochloride properties, which may irritate mucous membranes. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In summary, {3-(2,4-Dimethylphenoxy)methyl-phenyl}amine Hydrochloride (CAS No. 1417570-04-7) represents a promising scaffold in drug discovery and biochemical applications. Its intersection with trending topics like sustainable chemistry, neuropharmacology, and high-throughput screening ensures its continued relevance in scientific discourse. Future studies may explore its potential in personalized medicine and multi-target therapeutics, further solidifying its role in advancing human health.